Tridecanal
Tridecanal
, also known as 1-tridecanal or tridecanaldehyde, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a sweet, aldehydic, and citrus tasting compound that can be found in a number of food items such as lemon, fats and oils, corn, and citrus. This makes a potential biomarker for the consumption of these food products.
Tridecanal is a saturated fatty aldehyde and a n-alkanal.
Tridecanal is a saturated fatty aldehyde and a n-alkanal.
Brand Name:
Vulcanchem
CAS No.:
10486-19-8
VCID:
VC0079276
InChI:
InChI=1S/C13H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h13H,2-12H2,1H3
SMILES:
CCCCCCCCCCCCC=O
Molecular Formula:
C13H26O
Molecular Weight:
198.34 g/mol
Tridecanal
CAS No.: 10486-19-8
Main Products
VCID: VC0079276
Molecular Formula: C13H26O
Molecular Weight: 198.34 g/mol
CAS No. | 10486-19-8 |
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Product Name | Tridecanal |
Molecular Formula | C13H26O |
Molecular Weight | 198.34 g/mol |
IUPAC Name | tridecanal |
Standard InChI | InChI=1S/C13H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h13H,2-12H2,1H3 |
Standard InChIKey | BGEHHAVMRVXCGR-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCC=O |
Canonical SMILES | CCCCCCCCCCCCC=O |
Melting Point | 14.0 °C Mp 14 ° 14°C |
Physical Description | Liquid |
Description | , also known as 1-tridecanal or tridecanaldehyde, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, is considered to be a fatty aldehyde lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a sweet, aldehydic, and citrus tasting compound that can be found in a number of food items such as lemon, fats and oils, corn, and citrus. This makes a potential biomarker for the consumption of these food products. Tridecanal is a saturated fatty aldehyde and a n-alkanal. |
PubChem Compound | 25311 |
Last Modified | Nov 11 2021 |
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